Cas no 1414958-35-2 (2-Tert-Butoxycarbonylamino-quinoline-5-carboxylic acid)

• Product Name: 2-Tert-Butoxycarbonylamino-quinoline-5-carboxylic acid
• CAS No: 1414958-35-2
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 5019382
• Update Time: 2025-06-13

2-Tert-Butoxycarbonylamino-quinoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-tert-Butoxycarbonylamino-quinoline-5-carboxylic acid
• 2-((tert-Butoxycarbonyl)amino)quinoline-5-carboxylic acid
• SB33392
• 2-{[(tert-butoxy)carbonyl]amino}quinoline-5-carboxylic acid
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]quinoline-5-carboxylic acid
• 2-Tert-Butoxycarbonylamino-quinoline-5-carboxylic acid

• Inchi： 1S/C15H16N2O4/c1-15(2,3)21-14(20)17-12-8-7-9-10(13(18)19)5-4-6-11(9)16-12/h4-8H,1-3H3,(H,18,19)(H,16,17,20)
• InChI Key： NNWFJYAVWMFWSP-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C2C(C(=O)O)=CC=CC2=N1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 405
• XLogP3: 2.6
• Topological Polar Surface Area: 88.5

Additional information on 2-Tert-Butoxycarbonylamino-quinoline-5-carboxylic acid

Research Brief on 2-Tert-Butoxycarbonylamino-quinoline-5-carboxylic acid (CAS: 1414958-35-2): Recent Advances and Applications

2-Tert-Butoxycarbonylamino-quinoline-5-carboxylic acid (CAS: 1414958-35-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its quinoline backbone and tert-butoxycarbonyl (Boc) protecting group, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activities, and emerging applications.

The synthesis of 2-Tert-Butoxycarbonylamino-quinoline-5-carboxylic acid typically involves multi-step organic reactions, starting from commercially available quinoline derivatives. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research and development. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized protocol for its synthesis, achieving a 75% yield with high enantiomeric purity. Such improvements are critical for scaling up production and facilitating its use in high-throughput screening assays.

One of the most promising applications of 2-Tert-Butoxycarbonylamino-quinoline-5-carboxylic acid lies in its role as a building block for kinase inhibitors. Kinases are key regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have utilized this compound to develop novel inhibitors targeting specific kinases, such as EGFR and JAK2. A recent preclinical study highlighted its efficacy in suppressing tumor growth in xenograft models, with minimal off-target effects. These findings underscore its potential as a lead compound for anticancer drug development.

In addition to its anticancer properties, 2-Tert-Butoxycarbonylamino-quinoline-5-carboxylic acid has shown antimicrobial activity against a range of pathogens. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The mechanism of action appears to involve inhibition of bacterial DNA gyrase, a validated target for antibiotics. These results suggest that further optimization of this scaffold could yield new antimicrobial agents to address the growing threat of antibiotic resistance.

Despite its promising applications, challenges remain in the development of 2-Tert-Butoxycarbonylamino-quinoline-5-carboxylic acid-based therapeutics. Issues such as solubility, bioavailability, and metabolic stability need to be addressed to advance these compounds into clinical trials. Recent efforts have focused on structural modifications to enhance these properties, with some success. For example, the introduction of polar substituents has improved water solubility without compromising biological activity. Ongoing research is expected to refine these strategies and accelerate the translation of findings into viable drug candidates.

In conclusion, 2-Tert-Butoxycarbonylamino-quinoline-5-carboxylic acid (CAS: 1414958-35-2) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in kinase inhibition and antimicrobial therapy. Recent studies have advanced our understanding of its synthetic routes, biological activities, and therapeutic applications. As research continues, this compound is likely to play an increasingly important role in the discovery of new drugs for treating complex diseases. Future work should focus on addressing pharmacokinetic challenges and exploring its utility in combination therapies.